Cas no 5221-49-8 (pyrimitate)

pyrimitate structure
pyrimitate structure
Product Name:pyrimitate
CAS No:5221-49-8
MF:C11H20N3O3PS
MW:305.333561897278
CID:373420
PubChem ID:21289
Update Time:2025-04-19

pyrimitate Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O-[2-(dimethylamino)-6-methyl-4-pyrimidinyl] O,O-diethyl ester
    • 4-diethoxyphosphinothioyloxy-N,N,6-trimethylpyrimidin-2-amine
    • Diothyl
    • O-[2-(dimethylamino)-6-methyl-4-pyrimidinyl] O,O-diethyl phosphorothioate
    • O-[2-(dimethylamino)-6-methylpyrimidin-4-yl] O,O-diethyl phosphorothioate
    • O-2-dimethylamino-6-methylpyrimidin-4-yl O,O-diethyl phosphorothioate
    • Pyrimital
    • Pyrimitate
    • PYRIMITHATE
    • Phosphorothioic acid, O-[2-(dimethylamino)-6-methyl-4-pyrimidinyl] O,O-diethyl ester
    • ICI-29661
    • 6U704SC0N2
    • O-(2-Diethylamino-6-methylpyrimidin-4-yl)-O,O-diethyl phosphorothioate
    • Pirimitato
    • O-2-(DIMETHYLAMINO)-6-METHYLPYRIMIDIN-4-YL O,O-DIETHYL PHOSPHOROTHIOATE
    • Pyrimitate 10 microg/mL in Isooctane
    • EINECS 226-020-1
    • UNII-6U704SC0N2
    • PYRIMITATE [MART.]
    • BRN 0682539
    • 5221-49-8
    • Pyrimitatum [INN-Latin]
    • MLDVVJZNWASRQL-UHFFFAOYSA-N
    • ICI 29661
    • NS00032455
    • Pyrimitate [INN:BAN]
    • CHEMBL2106985
    • O,O-Diethyl O-(2-dimethylamino-6-methyl-4-pyrimidinyl) phosphorothioate
    • PYRIMITATE [INN]
    • SCHEMBL118072
    • 1ST20653
    • FT-0714313
    • Q27265533
    • o-[2-(Dimethylamino)-6-methyl-4-pyrimidinyl] o,o-diethyl thiophosphate
    • Phosphorothioic acid, O-(2-(dimethylamino)-6-methyl-4-pyrimidinyl) O,O-diethyl ester
    • Pirimitato [INN-Spanish]
    • DTXSID3058117
    • O-(2-(DIMETHYLAMINO)-6-METHYL-4-PYRIMIDINYL) O,O-DIETHYL PHOSPHOROTHIOATE
    • Pyrimitatum
    • PYRIMITHATE [MI]
    • pyrimitate
    • Inchi： 1S/C11H20N3O3PS/c1-6-15-18(19,16-7-2)17-10-8-9(3)12-11(13-10)14(4)5/h8H,6-7H2,1-5H3
    • InChI Key： MLDVVJZNWASRQL-UHFFFAOYSA-N
    • SMILES： S=P(OCC)(OCC)OC1C=C(C)N=C(N=1)N(C)C

Computed Properties

  • Exact Mass: 305.09600
  • Monoisotopic Mass: 305.09629968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • Boiling Point: bp0.04 128-132°
  • PSA: 98.61000
  • LogP: 3.17790

pyrimitate Security Information

  • Hazardous Material transportation number：UN 3018
  • HazardClass：6.1(b)
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1(b)
  • Safety Term：6.1(b)
  • Packing Group：III

pyrimitate Customs Data

  • HS CODE：2933599011
  • Customs Data：

    China Customs Code:

    2933599011

    Overview:

    2933599011 Pyrimidophos,Methyl pyrimidophos,Diazinon,Dipyridamole, etc. [including pyridoxine,Ethazophos].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2933599011 o-(2-(diethylamino)-6-methylpyrimidin-4-yl) o,o-dimethyl phosphorothioate.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

pyrimitate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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P997785-250mg
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 $ 1034.00 2023-09-06
TRC
P997785-500mg
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 $ 1777.00 2023-09-06

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